Cas no 946524-24-9 (ascr#2)

• Product Name: ascr#2
• CAS No: 946524-24-9
• Molecular Formula: C₁₂H₂₂O₅
• Molecular Weight: 246.300084590912
• CID: 4744619

ascr#2 Properties

Names and Identifiers

• ascr#2
• (-)-5R-(Tetrahydro-3'R,5'R-dihydroxy-6'S-methyl-2H-pyran-2'R-yloxy)-2-hexanone
• (R)-5-(((2R,3R,5R,6S)-3,5-dihydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)hexan-2-one
• ascaroside C6
• daumone-2
• Q27147971
• (R)-5-(3-Deoxy-alpha-L-rhamnopyranosyloxy)hexane-2-one
• (2R)-5-oxohexan-2-yl 3,6-dideoxy-alpha-L-arabino-hexopyranoside
• (5R)-5-[(2R,3R,5R,6S)-3,5-dihydroxy-6-methyloxan-2-yl]oxyhexan-2-one
• (-)-5R-(3'R,5'R-dihydroxy-6'S-methyl
• (2R)-5-Oxo-2-hexanyl 3,6-dideoxy-α-L-arabino-hexopyranoside
• (2R)-5-Oxo-2-hexanyl-3,6-didesoxy-α-L-arabino-hexopyranosid
• 3,6-Didésoxy-α-L-arabino-hexopyranoside de (2R)-5-oxo-2-hexanyle
• (-)-5R-(3'R,5'R-dihydroxy-6'S-methyl-(2H)-tetrahydropyran-2'-yloxy)-2-hexanone
• (2R)-5-oxohexan-2-yl 3,6-dideoxy-α-L-arabino-hexopyranoside
• https://www.ebi.ac.uk/chebi/searchId.do?chebiId=CHEBI:78812

• InChIKey： KDIFLHQRDPSWHT-IYKVGLELSA-N
• Inchi： 1S/C12H22O5/c1-7(13)4-5-8(2)16-12-11(15)6-10(14)9(3)17-12/h8-12,14-15H,4-6H2,1-3H3/t8-,9+,10-,11-,12-/m1/s1
• SMILES： O1[C@@H](C)[C@@H](C[C@H]([C@@H]1O[C@H](C)CCC(C)=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Heavy Atom Count: 17
• Complexity: 255
• XLogP3: -0.1
• Topological Polar Surface Area: 76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Hexoses